Cas no 18868-66-1 (Benz[a]anthracene,12-ethyl-)

• Product Name: Benz[a]anthracene,12-ethyl-
• CAS No: 18868-66-1
• MF: C₂₀H₁₆
• MW: 256.341045379639
• CID: 164673
• PubChem ID: 146465
• Update Time: 2025-04-19

Benz[a]anthracene,12-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene,12-ethyl-
• 12-Ethylbenz(a)anthracene
• 12-ethylbenzo[a]anthracene
• 12-Ethylbenz[a]anthracene
• DTXSID90172240
• ZZIFQBYIKWXEHJ-UHFFFAOYSA-N
• Benz(a)anthracene, 12-ethyl-
• 3-05-00-02410 (Beilstein Handbook Reference)
• 18868-66-1
• BRN 3276372
• CCRIS 1537

• Inchi： 1S/C20H16/c1-2-17-18-9-5-4-8-15(18)13-16-12-11-14-7-3-6-10-19(14)20(16)17/h3-13H,2H2,1H3
• InChI Key： ZZIFQBYIKWXEHJ-UHFFFAOYSA-N
• SMILES： C12C3C=CC=CC=3C=CC1=CC1C=CC=CC=1C=2CC

Computed Properties

• Exact Mass: 256.12500
• Monoisotopic Mass: 256.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0840 (estimate)
• Melting Point: 107.9°C
• Boiling Point: 466.58°C (rough estimate)
• Flash Point: 223.6°C
• Refractive Index: 1.7290 (estimate)
• PSA: 0.00000
• LogP: 5.70860